Cas no 476463-54-4 (N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide)

• Product Name: N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide
• CAS No: 476463-54-4
• MF: C₁₆H₁₁BrFN₃OS
• MW: 392.245444536209
• CID: 6096824
• PubChem ID: 16813986
• Update Time: 2025-06-22

N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide
• N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenyl)acetamide
• Benzeneacetamide, N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-4-fluoro-
• N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-2-(4-fluorophenyl)acetamide
• Oprea1_552452
• F0529-0449
• AB00668117-01
• 476463-54-4
• AKOS024580664

• Inchi： 1S/C16H11BrFN3OS/c17-12-5-3-11(4-6-12)15-20-21-16(23-15)19-14(22)9-10-1-7-13(18)8-2-10/h1-8H,9H2,(H,19,21,22)
• InChI Key： VDDYLLXNCKQWOV-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(C3=CC=C(Br)C=C3)S2)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 390.97902g/mol
• Monoisotopic Mass: 390.97902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.1Ų

Additional information on N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide

N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide (CAS No. 476463-54-4): A Comprehensive Overview

N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide (CAS No. 476463-54-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiadiazole ring and substituted phenyl groups. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiadiazole moiety is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of bromine and fluorine substituents on the phenyl rings further enhances the compound's pharmacological profile by modulating its physicochemical properties and biological interactions.

Recent studies have highlighted the potential of N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide has also shown significant anticancer activity. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The structural versatility of N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide also makes it an attractive candidate for drug design and optimization. Chemists can modify the substituents on the phenyl rings to fine-tune the compound's pharmacokinetic properties, such as solubility, stability, and bioavailability. This flexibility is crucial for developing more effective and safer therapeutic agents.

Clinical trials are currently underway to evaluate the safety and efficacy of N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide in various disease models. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings underscore the potential of this compound to advance medical treatments for inflammatory and cancer-related conditions.

In conclusion, N-5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide (CAS No. 476463-54-4) represents a promising molecule with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an important subject of ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted and clinical trials progress, this compound is likely to play a significant role in advancing medical treatments for various diseases.